2-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-N-[(7-methoxyquinolin-8-yl)methyl]acetamide

• IUPAC Name: 2-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-N-[(7-methoxyquinolin-8-yl)methyl]acetamide
• InChI: InChI=1S/C17H21N3O3/c1-23-15-5-4-11-3-2-6-19-17(11)13(15)9-20-16(22)7-12-8-18-10-14(12)21/h2-6,12,14,18,21H,7-10H2,1H3,(H,20,22)/t12-,14-/m1/s1
• InChI Key: JGADAZWIKQLIEX-TZMCWYRMSA-N
• Canonical SMILES: COC1=C(C2=C(C=CC=N2)C=C1)CNC(=O)CC3CNCC3O
• Isomeric SMILES: COC1=C(C2=C(C=CC=N2)C=C1)CNC(=O)C[C@@H]3CNC[C@H]3O
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

2-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-N-[(7-methoxyquinolin-8-yl)methyl]acetamide, commonly known as HMA, is a synthetic compound that has been extensively studied for its potential use in scientific research. HMA is a derivative of the natural product harmine, which has been shown to have a variety of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

HMA has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research is in the field of neuroscience, where HMA has been shown to have neuroprotective effects. HMA has also been studied for its potential use in the treatment of cancer, as it has been shown to have anticancer properties. Additionally, HMA has been studied for its potential use as an anti-inflammatory and antioxidant agent.

Mechanism of Action

The mechanism of action of HMA is not fully understood, but it is thought to be related to its ability to inhibit the enzyme monoamine oxidase A (MAO-A). MAO-A is responsible for the breakdown of neurotransmitters, such as serotonin and dopamine, and inhibition of this enzyme can lead to increased levels of these neurotransmitters in the brain. This may explain the neuroprotective effects of HMA, as well as its potential use in the treatment of depression and anxiety.
Biochemical and Physiological Effects
HMA has been shown to have a variety of biochemical and physiological effects. In addition to its ability to inhibit MAO-A, HMA has been shown to have antioxidant and anti-inflammatory properties. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. HMA has also been shown to have effects on the immune system, including the modulation of cytokine production.

Advantages and Limitations for Lab Experiments

One of the advantages of using HMA in lab experiments is its high purity and yield, which makes it a reliable compound for scientific research. Additionally, HMA has a well-established synthesis method, which makes it easy to obtain in large quantities. However, one limitation of using HMA in lab experiments is its relatively high cost compared to other compounds. Additionally, the mechanism of action of HMA is not fully understood, which may limit its potential use in certain research applications.

Future Directions

There are several future directions for research on HMA. One area of research is in the field of neuroscience, where HMA has shown promise in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, HMA may have potential use in the treatment of depression and anxiety. Another area of research is in the field of cancer, where HMA has shown anticancer properties. Future research may focus on the development of HMA derivatives with increased potency and selectivity for specific cancer cell types. Finally, HMA may have potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Future research may focus on the development of HMA derivatives with increased anti-inflammatory activity.

Synthesis Methods

HMA can be synthesized by the reaction of harmine with N-(2-bromoethyl)acetamide in the presence of a base, such as potassium carbonate. The resulting product is then purified by column chromatography to obtain pure HMA. The synthesis of HMA has been optimized to produce high yields and purity, making it a useful compound for scientific research.